Cas no 1909308-35-5 (2-5-(difluoromethyl)-1,2-oxazol-3-ylpropan-2-amine)

• Product Name: 2-5-(difluoromethyl)-1,2-oxazol-3-ylpropan-2-amine
• CAS No: 1909308-35-5
• MF: C₇H₁₀F₂N₂O
• MW: 176.163908481598
• MDL: MFCD29047460
• CID: 5182302
• PubChem ID: 121552953
• Update Time: 2025-05-20

2-5-(difluoromethyl)-1,2-oxazol-3-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolemethanamine, 5-(difluoromethyl)-α,α-dimethyl-
• 2-5-(difluoromethyl)-1,2-oxazol-3-ylpropan-2-amine

• MDL： MFCD29047460
• Inchi： 1S/C7H10F2N2O/c1-7(2,10)5-3-4(6(8)9)12-11-5/h3,6H,10H2,1-2H3
• InChI Key： CWLYKOPSGIKXKD-UHFFFAOYSA-N
• SMILES： C(C1=NOC(C(F)F)=C1)(N)(C)C

Additional information on 2-5-(difluoromethyl)-1,2-oxazol-3-ylpropan-2-amine

Compound CAS No. 1909308-35-5: 2-(5-(Difluoromethyl)-1,2-Oxazol-3-yl)Propan-2-Amine

The compound with CAS number 1909308-35-5, known as 2-(5-(difluoromethyl)-1,2-oxazol-3-yl)propan-2-amine, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxazole derivatives, which have been extensively studied due to their unique chemical properties and biological activities. The structure of this compound features a central oxazole ring substituted with a difluoromethyl group at position 5 and a propanamine moiety at position 3. These structural elements contribute to its distinct chemical behavior and reactivity.

Recent studies have highlighted the importance of oxazole derivatives in drug discovery, particularly in the development of novel therapeutic agents. The presence of the difluoromethyl group introduces additional electronic effects, enhancing the molecule's stability and bioavailability. This makes it an attractive candidate for use in medicinal chemistry. Furthermore, the propanamine group at position 3 provides a site for potential functionalization, enabling the synthesis of derivatives with tailored biological activities.

One of the most notable aspects of this compound is its role in the synthesis of advanced materials. Researchers have explored its application as a building block for constructing complex molecular architectures. For instance, its ability to undergo various coupling reactions has been leveraged to create macrocyclic compounds with potential applications in catalysis and sensing technologies. These findings underscore its versatility as a chemical entity.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting specific enzymes and receptors. Its interaction with these biomolecules suggests potential applications in the treatment of various diseases, including inflammatory disorders and neurodegenerative conditions. However, further studies are required to fully elucidate its pharmacokinetic properties and safety profile.

From a synthetic perspective, the preparation of 2-(5-(difluoromethyl)-1,2-oxazol-3-yl)propan-2-amine involves a multi-step process that typically begins with the synthesis of the oxazole ring. This is followed by substitution reactions to introduce the difluoromethyl and propanamine groups. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of these reactions, making it more accessible for large-scale production.

The compound's structural features also make it an interesting subject for computational chemistry studies. Researchers have employed quantum mechanical calculations to investigate its electronic structure and reactivity patterns. These insights have provided valuable information for designing more efficient synthetic routes and predicting its behavior in different chemical environments.

In conclusion, CAS No. 1909308-35-5 represents a versatile and intriguing molecule with diverse applications across multiple fields. Its unique structure, combined with recent research findings, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing chemical science and technology.